1-Acetyl-4-{1-[3-(methyloxy)-4-nitrophenyl]-4-piperidinyl}piperazine

• CAS No.: 761440-42-0
• Molecular Formula: C18H26N4O4
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 1-[4-[1-(3-methoxy-4-nitrophenyl)piperidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H26N4O4/c1-14(23)19-9-11-21(12-10-19)15-5-7-20(8-6-15)16-3-4-17(22(24)25)18(13-16)26-2/h3-4,13,15H,5-12H2,1-2H3
• InChI Key: CCVLIOWBKCEQKD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])OC

Description

1-Acetyl-4-{1-[3-(methyloxy)-4-nitrophenyl]-4-piperidinyl}piperazine is a useful research compound. Its molecular formula is C18H26N4O4 and its molecular weight is 362.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-{1-[3-(methyloxy)-4-nitrophenyl]-4-piperidinyl}piperazine (Example 57, step C) (0.500 g, 1.56 mmol) in DCM (20 mL) was added Ac2O (0.22 mL, 2.34 mmol). TEA (0.33 mL, 2.34 mmol) was then added dropwise and the resultant mixture was stirred at rt overnight. TLC indicated that the reaction had gone to completion. The reaction mixture was evaporated onto silica gel and purified by flash chromatography to afford the title compound of step A (0.52 g, 93%). 1H NMR (400 MHz, DMSO-d6) δ 7.85 (d, J=9.6 Hz, 1H), 6.57 (dd, J=9.5, 2.5 Hz, 1H), 6.48 (d, J=2.6 Hz, 1H), 4.07-4.00 (m, 2H), 3.88 (s, 3H), 3.41-3.34 (m, 4H), 2.99-2.89 (m, 2H), 2.43-2.36 (m, 2H), 1.95 (s, 3H), 1.85-1.78 (m, 2H), 1.48-1.38 (m, 2H).